Iromycin A Iromycin A Iromycin A is a bacterial pyridone metabolite that inhibits nitric oxide synthase (NOS) activity, with selectivity for NOS III (endothelial NOS) over NOS I (neuronal NOS). Iromycin metabolites and derivatives block NADH oxidation in beef heart submitochondrial particles (IC50 = 0.461 µM for iromycin A).
Brand Name: Vulcanchem
CAS No.: 213137-53-2
VCID: VC0162489
InChI: InChI=1S/C19H27NO2/c1-6-8-16-17(20-19(22)15(5)18(16)21)12-11-14(4)10-7-9-13(2)3/h7,9,11,13H,5-6,8,10,12H2,1-4H3,(H,20,22)
SMILES: CCCC1=C(NC(=O)C(=C)C1=O)CC=C(C)CC=CC(C)C
Molecular Formula: C19H27NO2
Molecular Weight: 301.43

Iromycin A

CAS No.: 213137-53-2

Reference Standards

VCID: VC0162489

Molecular Formula: C19H27NO2

Molecular Weight: 301.43

Iromycin A - 213137-53-2

CAS No. 213137-53-2
Product Name Iromycin A
Molecular Formula C19H27NO2
Molecular Weight 301.43
IUPAC Name 6-(3,7-dimethylocta-2,5-dienyl)-3-methylidene-5-propyl-1H-pyridine-2,4-dione
Standard InChI InChI=1S/C19H27NO2/c1-6-8-16-17(20-19(22)15(5)18(16)21)12-11-14(4)10-7-9-13(2)3/h7,9,11,13H,5-6,8,10,12H2,1-4H3,(H,20,22)
Standard InChIKey BRUOITWRBGABED-UHFFFAOYSA-N
SMILES CCCC1=C(NC(=O)C(=C)C1=O)CC=C(C)CC=CC(C)C
Description Iromycin A is a bacterial pyridone metabolite that inhibits nitric oxide synthase (NOS) activity, with selectivity for NOS III (endothelial NOS) over NOS I (neuronal NOS). Iromycin metabolites and derivatives block NADH oxidation in beef heart submitochondrial particles (IC50 = 0.461 µM for iromycin A).
Synonyms NK 26588
Reference 1.Shojaei, H.,Li-Böhmer, Z. and von Zezschwitz, P. Iromycins: A new family of pyridone metabolites from Streptomyces sp. II. Convergent total synthesis. The Journal of Organic Chemistry 72(14), 5091-5097 (2007).
Last Modified Aug 20 2021
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